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Compound of Interest

Compound Name: 3-Bromo-2,6-dimethylpyridine

Cat. No.: B180948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Bromo-2,6-dimethylpyridine, ensuring the safety of laboratory personnel and compliance with

standard safety procedures. The following step-by-step guidance is designed to directly

address operational questions and establish safe laboratory practices.

Chemical Safety and Hazard Information
3-Bromo-2,6-dimethylpyridine is a chemical compound that requires careful handling due to

its potential health hazards. It is known to cause skin irritation, serious eye damage, and may

cause respiratory irritation.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-Bromo-2,6-
dimethylpyridine.
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Property Value

Molecular Formula C₇H₈BrN

Molecular Weight 186.05 g/mol

Density 1.431 g/mL at 25 °C

Flash Point 86.7 °C (188.1 °F)

Refractive Index n20/D 1.552

Signal Word Danger

Hazard Statements

H315 (Causes skin irritation), H318 (Causes

serious eye damage), H335 (May cause

respiratory irritation)

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following PPE is mandatory when handling 3-Bromo-2,6-dimethylpyridine.

Required PPE:
Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are

required.[3] For operations with a higher risk of splashing, a face shield should be worn in

addition to goggles.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves are essential. Nitrile

gloves are a suitable option for incidental contact.[4][5] For prolonged contact or handling

larger quantities, consider heavier-duty gloves and consult the glove manufacturer's

chemical resistance guide.

Respiratory Protection: All work with 3-Bromo-2,6-dimethylpyridine should be conducted in

a certified chemical fume hood to minimize inhalation of vapors.[4] If a fume hood is not

available or if exposure limits may be exceeded, a NIOSH-approved respirator with an

appropriate cartridge is required.
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Logical Relationship for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.

PPE Selection Logic for 3-Bromo-2,6-dimethylpyridine

Hazard Assessment

PPE Requirements

Start: Handling 3-Bromo-2,6-dimethylpyridine

Identify Hazards:
- Skin Irritant

- Serious Eye Damage
- Respiratory Irritant

Eye Protection:
Chemical Splash Goggles
(Face shield if splash risk)

Skin Protection:
- Chemical-resistant Gloves (Nitrile)

- Flame-resistant Lab Coat

Respiratory Protection:
Work in a certified

chemical fume hood

Click to download full resolution via product page

Caption: PPE Selection Logic Diagram

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational protocol is crucial for minimizing the risk of exposure

and ensuring experimental reproducibility.

Preparation:
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Ensure that a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble all necessary materials and equipment before starting work.

Don the required personal protective equipment as outlined above.

Handling and Use:

Conduct all manipulations of 3-Bromo-2,6-dimethylpyridine inside a chemical fume

hood.[4]

Avoid direct contact with skin and eyes.

Use compatible labware, such as glass or other resistant materials.

Keep containers tightly closed when not in use to prevent the release of vapors.

Storage:

Store 3-Bromo-2,6-dimethylpyridine in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store away from incompatible materials, such as strong oxidizing agents and strong acids.

[5]

Experimental Workflow
The diagram below outlines the standard workflow for handling 3-Bromo-2,6-dimethylpyridine
in a laboratory setting.
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Experimental Workflow for Handling 3-Bromo-2,6-dimethylpyridine

1. Preparation
- Verify fume hood

- Check safety equipment
- Don PPE

2. Handling
- Work in fume hood

- Avoid contact
- Use compatible labware

3. Storage
- Cool, dry, ventilated area
- Tightly sealed container
- Away from incompatibles

Spill or Emergency

4. Waste Disposal
- Segregate waste

- Use labeled containers
- Follow institutional procedures

Click to download full resolution via product page

Caption: Handling Workflow Diagram

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3-Bromo-2,6-dimethylpyridine and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

All materials contaminated with 3-Bromo-2,6-dimethylpyridine, including unused

product, solutions, and contaminated lab supplies (e.g., pipette tips, gloves), must be

treated as hazardous waste.

This waste stream should be segregated as halogenated organic waste and not mixed

with non-halogenated or other incompatible waste streams.[6]
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Containerization:

Collect all waste in a designated, properly sealed, and clearly labeled hazardous waste

container.

The label should include "Hazardous Waste," the chemical name "3-Bromo-2,6-
dimethylpyridine," and any other information required by your institution's Environmental

Health and Safety (EHS) department.

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated.

Ensure the storage area is secure and accessible only to authorized personnel.

Final Disposal:

Contact your institution's EHS office or a certified hazardous waste disposal company to

arrange for pickup and disposal.[6]

The primary method for the disposal of halogenated organic compounds is typically high-

temperature incineration.[7]

Emergency Procedures: Spills and Exposure
In the event of a spill or exposure, prompt and appropriate action is essential.

Spill Response:
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as

vermiculite, sand, or a commercial chemical absorbent.[6]
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Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste

container.

Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning

materials must also be disposed of as hazardous waste.

Large Spills:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS department.

Prevent entry into the affected area.

Exposure Response:
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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